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Compound of Interest

Compound Name: 3-(allyloxy)benzoic acid

Cat. No.: B012921

An In-depth Technical Guide to the Safe Handling of 3-(allyloxy)benzoic acid

This guide provides a detailed examination of the safety and handling protocols for 3-
(allyloxy)benzoic acid. Designed for researchers, chemists, and professionals in drug
development, this document moves beyond mere procedural lists to explain the causality
behind each safety recommendation. The protocols described herein are designed as self-
validating systems to ensure maximum safety and experimental integrity.

Compound Identification and Physicochemical
Profile

3-(allyloxy)benzoic acid is an aromatic carboxylic acid derivative. Understanding its
fundamental properties is the first step in a robust safety assessment. While comprehensive
experimental data for this specific compound is limited, its structure—a benzoic acid core with
an ether linkage to an allyl group—informs the necessary precautions by relating it to the
known hazards of its constituent functional groups.
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Property Data Source
CAS Number 103203-83-4 [1]
Molecular Formula C10H1003 [1]
Molecular Weight 178.19 g/mol [1]

Solid (Assumed based on
Appearance N/A
related compounds)

Irritant, Potential Skin
Hazard Summary o [1]
ensitizer

Hazard Identification and Toxicological Assessment

The primary hazards associated with 3-(allyloxy)benzoic acid are irritation and potential
sensitization. The toxicological profile is inferred from available GHS classifications and data on
structurally related compounds, such as benzoic acid and other isomers.

GHS Hazard Classification: Based on aggregated data, 3-(allyloxy)benzoic acid is classified
as an irritant.[1] The allyl group, in particular, is known to be associated with skin sensitization.

GHS Hazard Code Hazard Statement Source

May cause an allergic skin
H317 , [1]
reaction.

H319 Causes serious eye irritation. [1]

May cause respirator
H335 ) .y. P Y [2]
irritation.

H315 Causes skin irritation. [2]

Toxicological Narrative:

o Eye and Skin Irritation: Direct contact with the solid or its dust can cause significant eye
irritation and damage.[1][2] Skin contact may lead to irritation, and repeated exposure carries
a risk of inducing an allergic skin reaction (sensitization).[1][3][4]
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» Respiratory Irritation: As with many finely divided organic solids, inhalation of dust can irritate
the respiratory tract, leading to coughing and soreness.[2][3]

e Combustible Dust Hazard: While not flammable in its bulk form, fine dust of organic
compounds like this can form explosive mixtures with air if dispersed in sufficient
concentration and exposed to an ignition source.[5]

Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is critical. The hierarchy of controls prioritizes

engineering solutions over personal protective measures.
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Hierarchy of Controls for 3-(allyloxy)benzoic acid

Engineering Controls
(Primary Barrier)

¢ Chemical Fume Hood
————— * Local Exhaust Ventilation
« Ventilated Balance Enclosure

Administrative Controls
(Procedural Barrier)

Less|Effective

e Standard Operating Procedures (SOPSs)
» Designated Work Areas
 Spill Response Training

Personal Protective Equipment (PPE)

(Last Line of Defense)

- Safety Goggles (ANSI Z87.1)
« Nitrile Gloves (ASTM D6978)
* Lab Coat
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Emergency Response Workflow: Solid Spill

ASSESS
(Is it safe to handle?)

.

ALERT
(Inform others, Isolate area)

CONTAIN
(Prevent spread)

CLEAN UP
(Use appropriate kit)

DECONTAMINATE
(Wipe area)

DISPOSE
(Collect all materials as waste)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(allyloxy)benzoic acid safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012921#3-allyloxy-benzoic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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